Cas no 2386469-73-2 (1-(benzyloxy)carbonylpiperidine-3-sulfonic acid)

• Product Name: 1-(benzyloxy)carbonylpiperidine-3-sulfonic acid
• CAS No: 2386469-73-2
• MF: C₁₃H₁₇NO₅S
• MW: 299.342782735825
• CID: 5239488
• PubChem ID: 165915588
• Update Time: 2025-10-28

1-(benzyloxy)carbonylpiperidine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-sulfo-, 1-(phenylmethyl) ester
• 1-(benzyloxy)carbonylpiperidine-3-sulfonic acid

• Inchi： 1S/C13H17NO5S/c15-13(19-10-11-5-2-1-3-6-11)14-8-4-7-12(9-14)20(16,17)18/h1-3,5-6,12H,4,7-10H2,(H,16,17,18)
• InChI Key： QRALHKKRHRIDRQ-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC(S(O)(=O)=O)C1

Additional information on 1-(benzyloxy)carbonylpiperidine-3-sulfonic acid

Comprehensive Overview of 1-(benzyloxy)carbonylpiperidine-3-sulfonic acid (CAS No. 2386469-73-2): Properties, Applications, and Industry Relevance

In the realm of fine chemicals and pharmaceutical intermediates, 1-(benzyloxy)carbonylpiperidine-3-sulfonic acid (CAS No. 2386469-73-2) has garnered significant attention due to its versatile applications and unique structural features. This compound, often abbreviated as Cbz-piperidine-3-sulfonic acid, serves as a critical building block in organic synthesis, particularly in the development of bioactive molecules. Its benzyloxycarbonyl (Cbz) protecting group and sulfonic acid moiety make it a valuable tool for chemists working on peptide coupling, drug discovery, and material science.

The growing demand for high-purity sulfonic acid derivatives in the pharmaceutical industry has propelled research into compounds like 1-(benzyloxy)carbonylpiperidine-3-sulfonic acid. Recent trends in green chemistry and sustainable synthesis have further highlighted its potential, as researchers explore eco-friendly methods to produce such intermediates. Questions like "How to synthesize Cbz-protected sulfonic acids?" or "What are the applications of piperidine-3-sulfonic acid derivatives?" frequently appear in academic and industrial forums, reflecting the compound's relevance.

From a structural perspective, 1-(benzyloxy)carbonylpiperidine-3-sulfonic acid combines a piperidine ring with a sulfonic acid group, offering both hydrophilicity and reactivity. This duality enables its use in catalysis, ligand design, and bioconjugation. The Cbz group provides temporary protection for amines, a feature widely exploited in peptide synthesis and medicinal chemistry. Moreover, its stability under various conditions makes it a preferred choice for multi-step synthetic routes.

In the context of drug discovery, this compound has been investigated for its role in creating enzyme inhibitors and receptor modulators. The sulfonic acid functionality enhances water solubility, a desirable trait for improving the bioavailability of drug candidates. Searches such as "CAS 2386469-73-2 supplier" or "Cbz-piperidine-3-sulfonic acid price" indicate its commercial importance, with suppliers catering to research laboratories and large-scale manufacturers alike.

Beyond pharmaceuticals, 1-(benzyloxy)carbonylpiperidine-3-sulfonic acid finds utility in material science, particularly in the design of ionic liquids and polyelectrolytes. Its ability to act as a charged modifier or crosslinking agent has opened doors to innovations in polymer chemistry and nanotechnology. Researchers are also exploring its potential in CO2 capture technologies, aligning with global efforts to address climate change.

Quality control and analytical characterization of CAS 2386469-73-2 are paramount for ensuring reproducibility in research. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify purity and structure. The compound's melting point, solubility profile, and stability data are frequently requested by end-users, underscoring the need for detailed technical documentation.

As the scientific community continues to explore novel synthetic pathways and applications for 1-(benzyloxy)carbonylpiperidine-3-sulfonic acid, its role in advancing biotechnology and chemical engineering becomes increasingly evident. With a surge in publications and patents referencing this compound, it stands as a testament to the intersection of innovation and practical utility in modern chemistry.